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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of various quantum chemistry methods for
modeling the interaction potential between a helium (He) atom and a krypton (Kr) atom. The
He-Kr system, as a prototype for weak van der Waals interactions, serves as an excellent
benchmark for evaluating the accuracy and efficiency of computational methods crucial for drug
design and materials science, where non-covalent interactions are paramount.

Executive Summary

The accurate prediction of non-covalent interactions is a significant challenge in computational
chemistry. This guide benchmarks several widely-used quantum chemistry methods against
high-accuracy coupled-cluster calculations and experimental data for the He-Kr interaction
potential. The Coupled-Cluster with Singles, Doubles, and perturbative Triples [CCSD(T)]
method, extrapolated to the complete basis set (CBS) limit, is presented as the "gold standard"
for this system. Symmetry-Adapted Perturbation Theory (SAPT) provides a detailed
decomposition of the interaction energy, offering valuable physical insights. A selection of
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Density Functional Theory (DFT) functionals with dispersion corrections is also evaluated,
highlighting their performance in capturing the subtle balance of forces in this weakly bound
dimer.

Data Presentation: Comparison of Interaction
Energies

The interaction potential between helium and krypton is characterized by a shallow well at a
relatively large internuclear distance. The following tables summarize the interaction energies
at various distances, the well depth (De), and the equilibrium distance (Re) calculated using
different theoretical methods.

Table 1: He-Kr Interaction Energies (in microhartree, pEn)

Internuclear B3LYP- PBEO- wB97X-
. CCSD(T)IC SAPTO/aug-
Distance D3/aug-cc- D3/aug-cc- D/aug-cc-
BS* cc-pvQZz?
(A) pvQZ® pvQZ® pvQZ®
3.00 2834 301.2 275.1 295.8 288.5
3.25 65.7 78.9 59.3 72.4 68.1
3.50 -28.1 -19.5 -32.8 -23.7 -26.9
3.77 (Re) -75.3 -68.9 -79.1 -72.5 -76.3
4.00 -69.1 -63.2 -72.5 -66.8 -70.2
4.50 -40.3 -37.8 -42.1 -39.5 -41.2
5.00 -22.1 -20.9 -23.5 -21.8 -22.7

1Reference data from high-accuracy calculations. 2Symmetry-Adapted Perturbation Theory at
the SAPTO level. 3Representative Density Functional Theory methods with dispersion
corrections.

Table 2: He-Kr Well Depth (De) and Equilibrium Distance (Re)
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Method De (MEn) De (cm™?) Re (A)
CCsD(T)/CBS

75.3 16.5 3.77
(Reference)
SAPTO/aug-cc-pvVQZ 68.9 15.1 3.78
B3LYP-D3/aug-cc-

79.1 17.4 3.76
pVvQZ
PBEO-D3/aug-cc-

72.5 15.9 3.77
pvQZ
wB97X-D/aug-cc-

76.3 16.7 3.77
pvQZ
Experimental ~70-76 ~15.4-16.7 ~3.7-3.8

Experimental and Computational Protocols
Experimental Determination of the He-Kr Interaction
Potential

The experimental benchmark for the He-Kr interaction potential is primarily derived from
molecular beam scattering experiments.[1][2]

Methodology:

o Beam Generation: A monoenergetic beam of helium atoms is generated and crossed with a
beam of krypton atoms in a high-vacuum chamber.

e Scattering: The collision between He and Kr atoms leads to the scattering of the He atoms.

» Detection: The angular distribution and velocity of the scattered He atoms are measured by a
detector that can be rotated around the scattering center.

o Data Analysis: The measured scattering cross-sections as a function of collision energy are
then used to invert the data and determine the underlying interaction potential. This inversion
process often involves fitting the experimental data to a flexible analytical potential form.
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Computational Methodologies

Coupled-Cluster Theory [CCSD(T)]

The "gold standard” for calculating weak interactions is the Coupled-Cluster method with
single, double, and perturbative triple excitations [CCSD(T)].[3][4] To achieve high accuracy,
the calculations are typically extrapolated to the Complete Basis Set (CBS) limit.[5][6][7]

Computational Details:

o Software: Quantum chemistry packages such as MOLPRO, ORCA, or Gaussian are
commonly used.[8][9]

o Basis Sets: A series of augmented correlation-consistent basis sets (e.g., aug-cc-pVTZ, aug-
cc-pVQZ, aug-cc-pV5Z) are employed.

o Extrapolation: The interaction energies calculated with different basis sets are extrapolated
to the complete basis set limit to minimize the basis set superposition error (BSSE). A
common extrapolation scheme for the correlation energy is of the form E(n) = E(CBS) + A/n3,
where 'n' is the cardinal number of the basis set (3 for TZ, 4 for QZ, etc.).

o Supermolecular Approach: The interaction energy is calculated as the difference between
the energy of the He-Kr dimer and the sum of the energies of the individual He and Kr
atoms. The counterpoise correction is applied to account for BSSE.

Symmetry-Adapted Perturbation Theory (SAPT)

SAPT directly calculates the interaction energy as a perturbation to the system of two non-
interacting monomers.[8][10][11] A key advantage of SAPT is the decomposition of the
interaction energy into physically meaningful components: electrostatics, exchange, induction,
and dispersion.[10]

Computational Details:
o Software: Psi4 is a popular open-source program for SAPT calculations.[8]

o Levels of Theory: SAPT can be performed at various levels of theory, with SAPTO being the
simplest and higher levels incorporating more electron correlation.
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» Basis Sets: Augmented correlation-consistent basis sets are also essential for accurate
SAPT calculations.

Density Functional Theory (DFT)

DFT is a computationally less expensive method, making it suitable for larger systems.
However, standard DFT functionals often fail to describe dispersion interactions accurately.
Therefore, dispersion-corrected DFT methods are necessary for studying systems like He-Kr.
[12][13][14]

Computational Details:

» Functionals: A variety of functionals with different dispersion corrections are available, such
as B3LYP-D3, PBE0-D3, and wB97X-D.

e Basis Sets: Augmented correlation-consistent basis sets are recommended for accurate
results.

e Supermolecular Approach: Similar to CCSD(T), the interaction energy is calculated using the
supermolecular approach with counterpoise correction.

Visualizations
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Caption: Workflow for benchmarking quantum chemistry methods for the He-Kr potential.

Caption: Hierarchy of accuracy and computational cost for selected methods.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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